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Compound of Interest

Compound Name:
Ethyl (5-bromo-2-

fluorobenzoyl)acetate

Cat. No.: B580937 Get Quote

CAS Number: 1020058-47-2

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl (5-bromo-2-fluorobenzoyl)acetate is a halogenated heterocyclic compound that serves

as a versatile building block in organic synthesis.[1] Its chemical structure, featuring a bromo

and a fluoro substituent on the benzoyl ring, along with a β-keto ester moiety, makes it a

valuable intermediate for the synthesis of more complex molecules, particularly in the realm of

pharmaceutical and agrochemical research. This technical guide provides a summary of the

available information on Ethyl (5-bromo-2-fluorobenzoyl)acetate, including its properties and

safety information.

Physicochemical Properties
A compilation of the known physical and chemical properties of Ethyl (5-bromo-2-
fluorobenzoyl)acetate is presented in the table below. This data is primarily sourced from

chemical suppliers.
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Property Value Reference

CAS Number 1020058-47-2

Molecular Formula C₁₁H₁₀BrFO₃

Molecular Weight 289.10 g/mol

Appearance Powder

Melting Point 34-39 °C

Flash Point > 110 °C (> 230 °F)

Purity 97%

InChI

1S/C11H10BrFO3/c1-2-16-

11(15)6-10(14)8-5-7(12)3-4-

9(8)13/h3-5H,2,6H2,1H3

InChI Key
XODIHCQWLRSGQI-

UHFFFAOYSA-N

SMILES
CCOC(=O)CC(=O)c1cc(Br)ccc

1F

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Ethyl (5-bromo-2-
fluorobenzoyl)acetate are not readily available in the public domain. The compound is listed

by several chemical suppliers, indicating its commercial availability as a synthetic building

block.[2][3] General synthetic routes to similar β-keto esters often involve the Claisen

condensation of an appropriate ester with a ketone or the acylation of an enolate.

A potential, though unverified, synthetic approach could involve the reaction of 5-bromo-2-

fluorobenzoyl chloride with the enolate of ethyl acetate. This reaction would likely proceed as

illustrated in the conceptual workflow below.
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Conceptual Synthesis Workflow

5-bromo-2-fluorobenzoic acid

Acyl Chloride Formation
(e.g., with SOCl₂ or (COCl)₂)

5-bromo-2-fluorobenzoyl chloride

Claisen-type Condensation

Ethyl acetate

Enolate Formation
(e.g., with NaH or LDA)

Ethyl acetate enolate

Work-up and Purification
(e.g., Chromatography)

Ethyl (5-bromo-2-fluorobenzoyl)acetate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Ethyl (5-bromo-2-fluorobenzoyl)acetate.

Spectral Data
Comprehensive, experimentally verified spectral data (NMR, IR, Mass Spectrometry) for Ethyl
(5-bromo-2-fluorobenzoyl)acetate is not currently available in public spectral databases.

Chemical suppliers do not typically provide this level of analytical detail on their product pages.
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[3] Researchers utilizing this compound are advised to perform their own analytical

characterization to confirm its identity and purity.

Applications in Drug Development
While categorized as a building block for chemical synthesis, specific applications of Ethyl (5-
bromo-2-fluorobenzoyl)acetate in drug development, including its role as an intermediate in

the synthesis of named drug candidates or its involvement in specific signaling pathways, are

not documented in readily accessible scientific literature. Its structure suggests potential for use

in the synthesis of heterocyclic compounds, which are a cornerstone of many medicinal

chemistry programs.

Safety and Handling
Ethyl (5-bromo-2-fluorobenzoyl)acetate is classified as a warning-level hazard. The following

hazard and precautionary statements are associated with this compound:

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264

(Wash skin thoroughly after handling), P270 (Do not eat, drink or smoke when using this

product), P301 + P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell), P302 + P352 (IF ON SKIN: Wash with plenty of water), P305 + P351 + P338 (IF IN

EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing).

Appropriate personal protective equipment (PPE), including a dust mask (type N95 or

equivalent), eye shields, and gloves, should be worn when handling this compound. It is

classified as a combustible solid.

Conclusion
Ethyl (5-bromo-2-fluorobenzoyl)acetate is a commercially available chemical intermediate

with potential applications in organic synthesis, particularly for the development of novel

compounds in the pharmaceutical industry. However, there is a notable lack of detailed public

information regarding its synthesis, comprehensive spectral characterization, and specific roles
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in drug discovery. Researchers and drug development professionals should consider this

compound as a starting material and will likely need to perform their own detailed

characterization and methods development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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